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An In-depth Technical Guide on the Spectrum of Activity of Tralkoxydim on Grass Weed
Species

Introduction

Tralkoxydim is a selective, post-emergence herbicide belonging to the cyclohexanedione
chemical class.[1][2] It is utilized in agriculture for the control of various grass weed species,
primarily in cereal crops such as wheat, barley, rye, and triticale.[3][4] As a Group A herbicide,
its mode of action is the inhibition of acetyl-CoA carboxylase (ACCase), a critical enzyme in
lipid biosynthesis.[3][5] This specific mechanism allows for the effective management of
susceptible grass weeds while maintaining the safety of tolerant broadleaf crops and certain
cereals.[1][2] This guide provides a comprehensive overview of tralkoxydim's spectrum of
activity, efficacy, and the technical protocols for its evaluation.

Mechanism of Action

Tralkoxydim is a systemic herbicide absorbed by the leaves and translocated to the growing
points of the plant, where it inhibits cell division.[6] Its herbicidal activity stems from the potent
inhibition of the acetyl-CoA carboxylase (ACCase) enzyme.[1][7]

e ACCase Inhibition: ACCase is the enzyme that catalyzes the first committed step in the
biosynthesis of fatty acids.[7][8]
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 Disruption of Lipid Synthesis: By inhibiting ACCase, tralkoxydim halts the production of fatty
acids, which are essential components for building new cell membranes. This disruption of
lipid metabolism ultimately leads to the cessation of growth and death of the susceptible

grass weed.[1]

o Basis of Selectivity: The selectivity of tralkoxydim is based on differences in the structure of
the ACCase enzyme between susceptible and tolerant plant species. Most grass weeds
possess a form of ACCase that is highly sensitive to cyclohexanedione herbicides. In
contrast, broadleaf (dicot) plants have a structurally different, tolerant form of the enzyme.[9]
[10] Cereal crops like wheat and barley exhibit tolerance through metabolic degradation of
the herbicide.[10]
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Caption: Tralkoxydim's mode of action: selective inhibition of grass ACCase.

Spectrum of Activity
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Tralkoxydim provides effective post-emergence control for a range of common and
competitive grass weeds in cereal production, while being ineffective against broadleaf weeds
and perennial grasses.[11]

Weed Species Scientific Name Level of Control
Wild Oats Avena fatua Control[1][4][12]
Annual Ryegrass (Italian ) )

Lolium multiflorum Control[1][3]
Ryegrass)
Green Foxtail Setaria viridis Control[4][6]
Yellow Foxtail Setaria pumila Control[4][11]
Barnyard Grass Echinochloa crus-galli Control[4][11]
Persian Darnel Lolium persicum Control[4][6]
Annual Phalaris (Canary ) )

Phalaris spp. Suppression[3][13]
Grass)

] Control (Resistance is

Black-grass Alopecurus myosuroides

common)[14][15]

Quantitative Efficacy Data

The efficacy of tralkoxydim is dependent on the application rate, the growth stage of the weed,
and environmental conditions. Data from various studies demonstrate its effectiveness and
variability.
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Application Weed Growth Efficacy /
Target Weed . Notes
Rate (g a.i./ha)  Stage Result
Apply in first 4-6
Wild Oats 2-4 leaf (pre- ) weeks to
250 o Effective control
(Avena fatua) tillering) unstressed
crops.[3]
Preferred rate for
) Up to early dense
Wild Oats o ) )
380 tillering (max 2 Effective control populations or
(Avena fatua) )
tillers) delayed
application.[3][5]
) Efficacy varies
] Recommended Variable: 0 to ]
Wild Oats N considerably by
Rate (e.g., 200 Not Specified >800 seeds/m? ]
(Avena fatua) location and
g/ha) produced.
year.
Annual Ryegrass Do not apply to
) 2-4 leaf (pre- ) ]
(Lolium 380-500 fllering) Effective control tillered ryegrass.
illerin
multiflorum) J [3]
Fall application: o
Application
Annual Ryegrass 65-88% control. imi
imin
(Lolium Not Specified Not Specified Spring ) g
) o significantly
multiflorum) application: 94- )
impacts control.
99% control.
) Early weed
Green Foxtail Generally better o
o - removal is critical
(Setaria viridis) &  Not Specified 2-3 leaf control than later o
) o for maximizing
Wild Oats applications. ]
crop yield.[16]
Less weed
Green Foxtail topgrowth at
(Setaria viridis) &  Not Specified 4-5 leaf harvest due to [16]

Wild Oats

control of later

flushes.
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250-300 (tank- Reduced weed- Tank mix
Mixed Grassy mixed with N crop competition provided broad-
Not Specified
Weeds Isoproturon 500- by 96.8% to spectrum control.
750) 99.5%. [17]

Experimental Protocols

Evaluating the bio-efficacy of tralkoxydim involves standardized protocols in both field and

controlled environments.

Field Efficacy Trial Protocol

Site Selection: Choose a location with a known and uniform infestation of the target grass
weed species.

Experimental Design: Employ a randomized complete block design (RCBD) with 3 to 4
replications to account for field variability.

Plot Establishment: Mark out individual plots of a standard size (e.g., 2m x 10m).

Treatments: Include an untreated control, tralkoxydim at various rates (e.g., 0.5x, 1x, 2x the
recommended rate), and potentially tank-mix combinations.

Herbicide Application:

o Timing: Apply post-emergence when the target weed is at the specified growth stage (e.g.,
2-4 |eaf stage).

o Equipment: Use a calibrated research plot sprayer equipped with flat-fan nozzles (e.g.,
110-015, 110-02).[5]

o Spray Volume: Apply in 50-150 L of water per hectare.[5]

o Pressure: Maintain a constant pressure of 250-350 kPa.[5]

o Adjuvant: Always include a recommended adjuvant (e.g., non-ionic surfactant or oil
concentrate) at the specified rate (e.g., 0.5% - 1.0% v/v), as this is critical for activity.[3][11]
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o Data Collection:

o

Visual Assessment: Rate percent weed control at set intervals (e.g., 7, 14, 21, and 28 days
after treatment) on a scale of 0% (no effect) to 100% (complete death).

o Weed Density & Biomass: At a later interval (e.g., 28 DAT or prior to crop canopy closure),
count weed density in quadrats and collect above-ground biomass. Dry the biomass to
obtain a constant dry weight.

o Crop Tolerance: Visually assess crop injury (phytotoxicity), such as chlorosis or stunting.

o Yield: Harvest the crop from a central area of each plot to determine grain yield and
quality.

o Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) and a
means separation test (e.g., Tukey's HSD) to determine significant differences between
treatments.

Statistical Analysis
(ANOVA)

End:
Efficacy Report

Visual Ratings
(% Control)

Herbicide Application
(Calibrated Sprayer,
Specified Weed Stage)

Experimental Design
(RCBD, 3-4 Reps)

Start:
Site Selection

Weed Biomass
& Density

Crop Yield
& Tolerance

Click to download full resolution via product page

Caption: A typical workflow for a field trial evaluating herbicide efficacy.
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Factors Influencing Tralkoxydim Activity

Weed Growth Stage: Tralkoxydim is most effective on young, actively growing weeds.
Efficacy typically decreases as weeds become larger and more established, particularly after
tillering has begun.[3][16]

Environmental Stress: Weed control can be reduced or delayed if weeds are under stress
from conditions like drought, heat, flooding, or prolonged cool temperatures.[11] Application
should be timed for when weeds are actively growing.[11]

Tank Mixtures: The efficacy of tralkoxydim can be reduced (antagonized) when tank-mixed
with certain broadleaf herbicides.[16] Studies have shown that thifensulfuron and, to a lesser
extent, bromoxynil can antagonize tralkoxydim activity on green foxtail and wild oat.[16]

Water Quality: The use of water with high concentrations of bicarbonate ions (>400 ppm) can
negatively impact herbicidal activity. This can be mitigated by adding ammonium sulfate to
the spray solution.[11]

Herbicide Resistance: Some naturally occurring weed biotypes resistant to tralkoxydim and
other Group A herbicides may exist within a population.[3][5] Repeated use of herbicides with
the same mode of action selects for these resistant individuals, which can eventually
dominate the population.[3][5] Resistance in species like Alopecurus myosuroides and
Lolium spp. is a significant concern.[14][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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